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Introduction
1,2-Hexanediol is a versatile and multifunctional ingredient widely utilized in the cosmetic and

personal care industry. Chemically, it is a diol with the formula C6H14O2, featuring hydroxyl

groups on the first and second carbon atoms.[1][2] This structure imparts a unique combination

of properties, making it a valuable component in a diverse range of product formulations,

including skincare, hair care, and color cosmetics.[2][3] Its primary functions include serving as

a humectant, emollient, solvent, and a potentiating agent for preservative systems.[2][4][5]

Notably, it is often employed as an alternative to traditional preservatives, aligning with the

growing consumer demand for "preservative-free" claims.[5]

These application notes provide a comprehensive overview of the use of 1,2-hexanediol in
cosmetic formulations, including its key functions, quantitative efficacy data, and detailed

experimental protocols for its evaluation.

Key Functions and Applications
1,2-Hexanediol's utility in cosmetic science stems from its multifaceted nature:

Humectant and Moisturizer: It attracts and retains moisture from the environment, helping to

hydrate the skin. This makes it a beneficial ingredient in products designed for dry and flaky

skin, such as moisturizers, lotions, and serums.[6][7][8] Studies have shown that a 0.5%
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concentration of 1,2-hexanediol can provide slightly better moisturization than 3.0%

glycerin.

Emollient: It softens and smooths the skin's surface, contributing to a pleasant sensory feel

in topical products.[1][6]

Solvent: 1,2-Hexanediol is an effective solvent for a variety of cosmetic ingredients,

including fragrances and plant extracts, ensuring their uniform distribution within a

formulation.[1][6]

Preservative Booster: While not classified as a formal preservative in some regions, it

exhibits broad-spectrum antimicrobial activity and can enhance the efficacy of traditional

preservatives, allowing for their use at lower concentrations.[5][9] Its antimicrobial action is

attributed to its ability to disrupt the cell membranes of microorganisms.[4]

Formulation Stabilizer: It can contribute to the stability of emulsions and improve the texture

and consistency of cosmetic products.[2]

Quantitative Data Summary
The following tables summarize key quantitative data regarding the performance and safety of

1,2-hexanediol in cosmetic applications.

Table 1: Antimicrobial Efficacy of 1,2-Hexanediol
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Microorganism
Minimum Inhibitory
Concentration (MIC)

Test Method

Gram-positive bacteria 0.5% - 2% (v/v)
Antimicrobial Susceptibility

Tests

Gram-negative bacteria 0.5% - 2% (v/v)
Antimicrobial Susceptibility

Tests

Staphylococcus aureus Good inhibitory effect Antiseptic Effect Study

Escherichia coli Good inhibitory effect Antiseptic Effect Study

Pseudomonas aeruginosa Good inhibitory effect Antiseptic Effect Study

Candida albicans Weaker inhibitory effect Antiseptic Effect Study

Aspergillus niger Weaker inhibitory effect Antiseptic Effect Study

Note: The bactericidal concentration is reported to be in the range of 1 to 2 times the MIC.[4]

Table 2: Synergistic Antimicrobial Effects

Combination Target Microorganisms Observed Effect

1,2-Hexanediol + Macelignan Gram-positive bacteria

Reduced effective

concentration of 1,2-

hexanediol to 0.25-0.5 x MIC

1,2-Hexanediol + Octyl gallate Gram-positive bacteria

Reduced effective

concentration of 1,2-

hexanediol to 0.25-0.5 x MIC

1,2-Hexanediol + Niacinamide Fungi Synergistic antifungal activity

1,2-Hexanediol (1 part) + 1,2-

Octanediol (1 part)
Bacteria, Yeast, Mold

Synergistic antimicrobial

properties

Table 3: Skin Compatibility and Safety Data
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Test Type
Concentration of
1,2-Hexanediol

Number of
Subjects

Results

Human Patch Test
0.5% in a gel

preparation
101

No skin irritation

observed.

Human Patch Test 10% aqueous solution 56
No skin irritation

observed.

Repeat Insult Patch

Test (RIPT)

15% in a carbomer gel

(in combination with

caprylyl glycol)

200

No delayed Type IV

hypersensitivity

reactions observed.[1]

[10]

Skin Sensitization

(Animal Test)

10%, 50%, 100%

solutions
N/A (Mice)

Negative for skin

sensitization (OECD

429 guidelines).

Experimental Protocols
Protocol 1: Preservative Efficacy Testing (PET) /
Challenge Test
This protocol is designed to evaluate the effectiveness of 1,2-hexanediol as a preservative or

preservative booster in a cosmetic formulation. It is based on standard methods such as USP

<51> and ISO 11930.[11][12]

1. Objective: To determine if the cosmetic product containing 1,2-hexanediol is adequately

protected against microbial contamination.

2. Materials:

Test product formulation with 1,2-hexanediol.

Control product formulation without a preservative system.

Standardized microbial strains (e.g., Staphylococcus aureus ATCC 6538, Pseudomonas

aeruginosa ATCC 9027, Escherichia coli ATCC 8739, Candida albicans ATCC 10231,

Aspergillus brasiliensis ATCC 16404).
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Sterile culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

Sterile containers, pipettes, and loops.

Incubator.

3. Procedure:

Prepare standardized inoculums of each test microorganism.

Divide the test product into five separate sterile containers.

Inoculate each container with one of the microbial suspensions to achieve a final

concentration of approximately 10^5 to 10^6 CFU/g or mL.

Thoroughly mix the inoculated product.

Store the inoculated containers at a specified temperature (e.g., 20-25°C) and protect them

from light.

At specified intervals (e.g., 7, 14, and 28 days), withdraw a sample from each container.

Perform plate counts to determine the number of viable microorganisms remaining.

Compare the results to the acceptance criteria outlined in the chosen standard (e.g., USP

<51> requires a certain log reduction in microbial counts at each time point).

4. Interpretation: A significant reduction in the microbial population over time indicates that the

preservative system is effective.

Protocol 2: Skin Irritation and Sensitization Potential
(Patch Testing)
This protocol outlines a method for assessing the potential of a cosmetic formulation containing

1,2-hexanediol to cause skin irritation or sensitization in human subjects.[13][14][15]

1. Objective: To evaluate the dermal irritation and sensitization potential of a cosmetic product

containing 1,2-hexanediol.
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2. Materials:

Test product formulation.

Occlusive or semi-occlusive patches.

Control substance (e.g., saline).

A panel of human volunteers (with informed consent).

Dermatologist or trained professional for evaluation.

3. Procedure:

Apply a small amount of the test product to a patch.

Apply the patch to a designated area of the subject's skin (commonly the upper back).

Leave the patch in place for a specified period (e.g., 48 hours).

After the designated time, remove the patch.

Visually assess the skin for any signs of reaction (e.g., redness, swelling, itching) at specific

time points after patch removal (e.g., 1 hour, 24 hours, and 48 hours).

For sensitization testing (Repeat Insult Patch Test - RIPT), the application and evaluation

process is repeated on the same site multiple times over several weeks, followed by a final

challenge patch on a new site.

4. Interpretation: The absence of significant skin reactions suggests that the product has a low

potential for causing irritation or sensitization under the test conditions. Reactions are scored

based on a standardized scale.

Protocol 3: Evaluation of Skin Hydration
This protocol describes a non-invasive instrumental method to quantify the moisturizing effect

of a cosmetic formulation containing 1,2-hexanediol.
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1. Objective: To measure the change in skin hydration levels after the application of a cosmetic

product with 1,2-hexanediol.

2. Materials:

Test product formulation.

Control or placebo formulation.

Corneometer or other skin hydration measurement device.

A panel of human volunteers with dry skin (with informed consent).

Controlled environment room (constant temperature and humidity).

3. Procedure:

Acclimatize subjects to the controlled environment for at least 30 minutes.

Define test areas on the subjects' forearms.

Measure the baseline skin hydration of the test areas.

Apply a standardized amount of the test product to one area and the control to another.

At specified time intervals (e.g., 1, 2, 4, and 8 hours after application), measure the skin

hydration of the treated areas.

4. Interpretation: A statistically significant increase in the hydration measurements of the skin

treated with the test product compared to the baseline and the control indicates a moisturizing

effect.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b3050542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cosmetic Formulation Development Workflow

Concept & Ingredient Selection

Prototype Formulation

Includes 1,2-Hexanediol

Stability Testing

Physical & Chemical Fail - Reformulate

Preservative Efficacy Testing (PET)

Microbiological

Fail - Reformulate

Safety & Efficacy Testing

Pass

Scale-up & Manufacturing

Market Launch

Click to download full resolution via product page

Caption: Cosmetic Formulation Workflow with 1,2-Hexanediol.
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Caption: Antimicrobial Mechanism of 1,2-Hexanediol.

Conclusion
1,2-Hexanediol is a highly effective and versatile ingredient in modern cosmetic formulations.

Its ability to provide multiple benefits, including moisturization, improved sensory experience,

and enhanced preservation, makes it a valuable tool for cosmetic scientists and formulators.

The provided quantitative data and experimental protocols offer a framework for the effective

and safe utilization of 1,2-hexanediol in the development of innovative and high-performing

cosmetic products. As with any cosmetic ingredient, it is crucial to conduct thorough testing to

ensure the safety and efficacy of the final formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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